Cas no 1805600-25-2 (3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine
• CAS No: 1805600-25-2
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4887624
• Update Time: 2025-06-25

3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-6-2-4(7(10)11)5(3-9)8(13)12-6/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： RGGKERNAPGGBKY-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine

3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine (CAS No. 1805600-25-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine, identified by its CAS number 1805600-25-2, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group, a difluoromethyl group, a hydroxyl group, and a methoxy group, has garnered attention due to its utility in the synthesis of various biologically active molecules. The strategic placement of these functional groups imparts unique reactivity, making it a valuable building block for drug discovery and development.

The bromomethyl moiety in this compound is particularly noteworthy for its electrophilic nature, which facilitates nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of complex heterocyclic frameworks, including those relevant to medicinal chemistry. The presence of the difluoromethyl group further enhances the compound's synthetic appeal. Difluorinated moieties are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Consequently, compounds incorporating this group often exhibit improved pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel methodologies for incorporating fluorinated substituents into drug molecules. The use of 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine as a precursor has enabled the synthesis of several promising lead compounds. For instance, studies have demonstrated its utility in constructing pyridine-based scaffolds that exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation.

The hydroxyl and methoxy groups in this compound contribute to its versatility as a synthetic intermediate. The hydroxyl group can participate in etherification or esterification reactions, allowing for further derivatization and diversification of the molecular structure. Meanwhile, the methoxy group can serve as a protecting group or be selectively modified to introduce additional functional diversity. These features make 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine a cornerstone in multi-step synthetic routes toward complex pharmaceuticals.

Advances in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have revealed that derivatives of 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine can interact with biological targets through multiple binding modes, enhancing their therapeutic efficacy. Additionally, virtual screening techniques have been employed to identify novel analogs with optimized properties. Such computational approaches complement traditional experimental methods and accelerate the drug discovery process.

The synthesis of 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed efficient protocols for its preparation, often involving multi-component reactions or palladium-catalyzed cross-coupling steps. These synthetic strategies not only provide access to the compound but also serve as templates for developing greener and more sustainable chemical processes.

In conclusion, 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxy-6-methoxypyridine (CAS No. 1805600-25-2) represents a critical intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing biologically active molecules with enhanced pharmacological properties. As research continues to evolve, this compound is expected to play an increasingly pivotal role in the development of next-generation therapeutics.